Cas no 67237-71-2 ( )
structure
Product Name:
CAS No:67237-71-2
MF:C16H13NO
MW:235.280524015427
CID:965638
PubChem ID:334103
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC338459
- 67237-71-2
- 2-[2-(4-methylphenyl)-2-oxoethyl]benzonitrile
- NSC-338459
- DTXSID20319005
-
-
- Inchi： 1S/C16H13NO/c1-12-6-8-13(9-7-12)16(18)10-14-4-2-3-5-15(14)11-17/h2-9H,10H2,1H3
- InChI Key： QIVOSEOVDVCHKR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)CC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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